Cas no 15116-41-3 (2-Propenamide,N-(3-methoxyphenyl)-3-phenyl-)

• Product Name: 2-Propenamide,N-(3-methoxyphenyl)-3-phenyl-
• CAS No: 15116-41-3
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 120810
• PubChem ID: 795596
• Update Time: 2025-04-18

2-Propenamide,N-(3-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(3-methoxyphenyl)-3-phenyl-
• N-(3-METHOXYPHENYL) CINNAMAMIDE
• m-Cinnamanisidide
• N-(3-Methoxyphenyl)-3-phenylpropenamide
• (E)-N-(3-METHOXY-PHENYL)-3-PHENYL-ACRYLAMIDE
• AB00081071-01
• N-(3-Methoxyphenyl)Cinnamamide
• SR-01000205159
• AKOS003241002
• GVTLFGJNTIRUEG-ZHACJKMWSA-N
• (2E)-N-(3-Methoxyphenyl)-3-phenyl-2-propenamide #
• CCG-356429
• A921166
• 2-Propenamide, N-(3-methoxyphenyl)-3-phenyl-, (2E)-
• Brexpiprazole Impurity 10
• BDBM50429761
• PhthalamicAcid
• F13054
• DS-12414
• SCHEMBL247432
• (E)-N-(3-methoxyphenyl)-3-phenylprop-2-enamide
• SR-01000205159-1
• 127033-74-3
• N-(CINNAMOYL)-3-METHOXYANILINE
• 15116-41-3
• MFCD00684323
• 2-Propenamide, N-(3-methoxyphenyl)-3-phenyl-
• CHEMBL2336356
• (E)-N-(3-Methoxyphenyl)-3-phenyl-2-propenamide
• (2E)-N-(3-methoxyphenyl)-3-phenylprop-2-enamide

• Inchi： 1S/C16H15NO2/c1-19-15-9-5-8-14(12-15)17-16(18)11-10-13-6-3-2-4-7-13/h2-12H,1H3,(H,17,18)/b11-10+
• InChI Key： GVTLFGJNTIRUEG-ZHACJKMWSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33